Cas no 824968-21-0 (1H-Pyrazolo[4,3-c]isoquinoline, 5-phenyl-3-(trifluoromethyl)-)

1H-Pyrazolo[4,3-c]isoquinoline, 5-phenyl-3-(trifluoromethyl)- structure
824968-21-0 structure
Product name:1H-Pyrazolo[4,3-c]isoquinoline, 5-phenyl-3-(trifluoromethyl)-
CAS No:824968-21-0
MF:C17H10N3F3
MW:313.2766
CID:689707
PubChem ID:11426971

1H-Pyrazolo[4,3-c]isoquinoline, 5-phenyl-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazolo[4,3-c]isoquinoline, 5-phenyl-3-(trifluoromethyl)-
    • 5-phenyl-3-(trifluoromethyl)-2H-pyrazolo[4,3-c]isoquinoline
    • DTXSID30465587
    • 5-phenyl-3-trifluoromethyl-1H-pyrazolo[4,3-c]isoquinoline
    • SCHEMBL4710883
    • 824968-21-0
    • Inchi: InChI=1S/C17H10F3N3/c18-17(19,20)16-15-14(22-23-16)12-9-5-4-8-11(12)13(21-15)10-6-2-1-3-7-10/h1-9H,(H,22,23)
    • InChI Key: FQBRDECXZYPASU-UHFFFAOYSA-N
    • SMILES: C1=CC=C(C=C1)C2=NC3=C(NN=C3C4=CC=CC=C42)C(F)(F)F

Computed Properties

  • Exact Mass: 313.08268182g/mol
  • Monoisotopic Mass: 313.08268182g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 1
  • Complexity: 422
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 41.6Ų

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